Cas no 89013-39-8 (Isoxazole, 4-[(2,4-dimethylphenyl)azo]-3,5-diphenyl-)
89013-39-8 structure
Product Name:Isoxazole, 4-[(2,4-dimethylphenyl)azo]-3,5-diphenyl-
CAS No:89013-39-8
MF:C23H19N3O
MW:353.416465044022
CID:615897
PubChem ID:71321437
Update Time:2025-04-19
Isoxazole, 4-[(2,4-dimethylphenyl)azo]-3,5-diphenyl- Chemical and Physical Properties
Names and Identifiers
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- Isoxazole, 4-[(2,4-dimethylphenyl)azo]-3,5-diphenyl-
- (2,4-dimethylphenyl)-(3,5-diphenyl-1,2-oxazol-4-yl)diazene
- DTXSID10751258
- 89013-39-8
- 4-[(E)-(2,4-Dimethylphenyl)diazenyl]-3,5-diphenyl-1,2-oxazole
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- Inchi: 1S/C23H19N3O/c1-16-13-14-20(17(2)15-16)24-25-22-21(18-9-5-3-6-10-18)26-27-23(22)19-11-7-4-8-12-19/h3-15H,1-2H3/b25-24+
- InChI Key: FZEAFOZGQNAKMN-OCOZRVBESA-N
- SMILES: O1C(C2C=CC=CC=2)=C(C(C2C=CC=CC=2)=N1)/N=N/C1C=CC(C)=CC=1C
Computed Properties
- Exact Mass: 353.152812238g/mol
- Monoisotopic Mass: 353.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 50.8Ų
Isoxazole, 4-[(2,4-dimethylphenyl)azo]-3,5-diphenyl- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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